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Compound of Interest

Compound Name: 3-Chlorobenzhydrazide

Cat. No.: B158826 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential safety and logistical information for the

handling of 3-Chlorobenzhydrazide, a compound that requires careful management in a

laboratory setting. Adherence to these procedures is critical to minimize risks and ensure a safe

research environment.

Hazard Identification and Classification:

3-Chlorobenzhydrazide is classified as a hazardous substance. It is known to cause skin and

serious eye irritation, and may also lead to respiratory irritation.[1][2]

Hazard Classification GHS Category

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 2[1]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is necessary to ensure comprehensive protection when

handling 3-Chlorobenzhydrazide.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or

NIOSH standards.[3]

To protect against splashes

and dust that can cause

serious eye irritation.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Gloves must be inspected

before use and disposed of

properly after.

To prevent skin contact which

can cause irritation.[4]

Body Protection
A lab coat or overalls made of

impervious material.

To protect the skin from

accidental splashes or spills.[3]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

appropriate filter is necessary.

[3]

To prevent inhalation of dust

which may cause respiratory

irritation.[3]

Handling and Storage Protocols
Proper handling and storage are crucial to prevent exposure and maintain the chemical's

stability.

Handling:

Avoid all personal contact with the substance.[3]

Do not breathe in dust or vapors.[1][3]

Wash hands and any exposed skin thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1][3]
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All procedures should be performed carefully to minimize the creation of splashes or

aerosols.[5]

Storage:

Store in a cool, dry, and well-ventilated area.[1][3]

Keep containers tightly sealed in their original packaging.[1][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Protect from direct sunlight, heat, open flames, and other ignition sources.[3]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate potential harm.
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Emergency Situation Procedural Steps

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing all

contaminated clothing and shoes. Seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

seek medical attention.

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention.[6]

Ingestion
Clean the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[1]

Spill

Evacuate non-essential personnel. Wearing

appropriate PPE, contain the spill using inert

absorbent material. Collect the absorbed

material into a suitable, labeled container for

disposal. Ventilate the area and clean the spill

site.[3]

Disposal Plan
Proper disposal of 3-Chlorobenzhydrazide and its containers is essential to prevent

environmental contamination and comply with regulations.

Chemical Waste:

Dispose of contents and container to an approved waste disposal plant.[1]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations for

complete and accurate classification.[1]
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Contaminated Materials:

Absorbent materials, contaminated PPE, and empty containers should be placed in a sealed,

labeled container for hazardous waste disposal.[3] Do not mix with other waste.[3]

Empty Containers:

Thoroughly empty all contents before rinsing. The first rinse must be collected and disposed

of as hazardous waste.[7]

For containers of highly toxic chemicals, the first three rinses must be collected and disposed

of as hazardous waste.[7]

Labels on containers must be obliterated, removed, or defaced before disposal as solid

waste.[7]

Experimental Workflow: Safe Handling of 3-
Chlorobenzhydrazide
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Caption: Workflow for the safe handling of 3-Chlorobenzhydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

